Cas no 912794-27-5 (ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate)

• Product Name: ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate
• CAS No: 912794-27-5
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 3102526
• PubChem ID: 5130789
• Update Time: 2025-10-29

ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 4,5-dimethyl-2-{[(5-methyl-1,2-oxazol-3-yl)carbonyl]amino}thiophene-3 -carboxylate
• CHEMBL1533300
• 912794-27-5
• SR-01000122472
• ETHYL 4,5-DIMETHYL-2-(5-METHYL-1,2-OXAZOLE-3-AMIDO)THIOPHENE-3-CARBOXYLATE
• AKOS001804108
• ethyl 4,5-dimethyl-2-{[(5-methyl-1,2-oxazol-3-yl)carbonyl]amino}thiophene-3-carboxylate
• SR-01000122472-1
• ethyl 4,5-dimethyl-2-[(5-methyl-1,2-oxazole-3-carbonyl)amino]thiophene-3-carboxylate
• NCGC00105582-01
• HMS1816N08
• ethyl 4,5-dimethyl-2-(5-methylisoxazole-3-carboxamido)thiophene-3-carboxylate
• F0919-6020
• STK485280
• C226-2606
• EU-0023705
• ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate

• Inchi： 1S/C14H16N2O4S/c1-5-19-14(18)11-8(3)9(4)21-13(11)15-12(17)10-6-7(2)20-16-10/h6H,5H2,1-4H3,(H,15,17)
• InChI Key： BFRSSLFDXKPWTQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C)NC(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 308.08307817Da
• Monoisotopic Mass: 308.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Additional information on ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate

Ethyl 4,5-Dimethyl-2-(5-Methyl-1,2-Oxazole-3-Amido)Thiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate (CAS No. 912794-27-5) is a complex organic compound with a unique structure that combines a thiophene ring, an oxazole moiety, and an ester group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The molecule's structure is characterized by a thiophene ring substituted with methyl groups at positions 4 and 5, an oxazole ring at position 3 of the thiophene, and an ethyl ester group at position 3 of the thiophene. The presence of these functional groups makes it a versatile compound with diverse reactivity and properties.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials. For instance, researchers have explored the use of ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate in the synthesis of conductive polymers and organic semiconductors. The thiophene ring is known for its aromaticity and conjugation properties, which are crucial for electron delocalization in such materials. Additionally, the oxazole moiety introduces nitrogen into the structure, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions. These properties make it a promising candidate for applications in organic electronics.

In the pharmaceutical industry, ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate has shown potential as a lead compound for drug discovery. The amide group in the oxazole ring can act as a bioisostere for other functional groups, enabling researchers to explore its interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits moderate activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

The synthesis of ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, one study reported the use of microwave-assisted synthesis to accelerate the reaction process while maintaining control over the product's stereochemistry.

From an environmental perspective, ethyl 4,5-dimethyl-2-(5-methyl-1,2-oxazole-3-amido)thiophene-3-carboxylate has been evaluated for its biodegradability and toxicity. Initial assessments indicate that it is not inherently hazardous under normal conditions of use. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, ethyl 4,5-dimethyl-2-(5-methyl1,2-oxazole3-amido)thiophene3-carboxylate (CAS No. 912794275) is a versatile compound with significant potential in multiple scientific domains. Its unique structure enables diverse chemical reactivity and functional properties that make it valuable for both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing modern science and technology.